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Compound of Interest |

1-Chloro-2-(2-
Compound Name:

methylpropoxy)benzene
CAS No.: 60736-65-4

Cat. No.: B3042390

Get Quote

\ J

Disclaimer: This technical guide addresses the physical properties of 1-Chloro-2-
ethoxybenzene as a representative analogue due to the absence of publicly available
experimental data for 1-Chloro-2-(2-methylpropoxy)benzene. 1-Chloro-2-ethoxybenzene
shares a similar structural motif of a chlorinated phenyl ether and serves as a suitable
substitute for illustrating the requested data format and experimental methodologies.

Introduction

This document provides a detailed overview of the core physical properties of 1-Chloro-2-
ethoxybenzene, a halogenated aromatic ether. The information herein is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This guide summarizes key quantitative data, outlines experimental protocols for
their determination, and provides a visual representation of a common synthetic route.

Physical Properties

The fundamental physical characteristics of 1-Chloro-2-ethoxybenzene are summarized in the
table below. These properties are crucial for its handling, purification, and application in various
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chemical processes.

Property Value Units
Molecular Formula CsHoCIO

Molecular Weight 156.61 g/mol
Boiling Point 208 °C
Density 1.134 g/mL
Refractive Index 1.530

Experimental Protocols

The following sections detail the general methodologies for determining the key physical

properties of liquid organic compounds like 1-Chloro-2-ethoxybenzene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for its determination in a

laboratory setting is the Thiele tube method.

Apparatus:

Thiele tube

o Thermometer (calibrated)

e Small test tube

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)

e Mineral oil

Procedure:
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o A small sample of the liquid is placed in the small test tube.
e The capillary tube is placed inside the test tube with the open end downwards.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in the Thiele tube containing mineral oil, ensuring the heat transfer is
uniform.

o The Thiele tube is gently heated, and a stream of bubbles will be observed emerging from
the capillary tube.

e The heat is removed, and the liquid is allowed to cool.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it is typically determined using
a pycnometer or by direct mass and volume measurements.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

o Water bath (for temperature control)

e The liquid sample

Procedure:

e The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.
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e The stopper is inserted, and any excess liquid that overflows through the capillary is carefully
wiped away.

» The filled pycnometer is placed in a water bath to bring it to a constant temperature.
e The pycnometer is removed from the bath, dried, and its mass is accurately weighed.
o The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

e The volume of the pycnometer is determined by repeating the procedure with a liquid of
known density (e.g., distilled water).

o The density of the sample is calculated by dividing the mass of the liquid by the volume of
the pycnometer.

Synthesis Pathway

1-Chloro-2-ethoxybenzene is commonly synthesized via the Williamson ether synthesis. This
reaction involves the deprotonation of a phenol to form a phenoxide, which then acts as a
nucleophile to attack an alkyl halide.

Reactants
Products

2-Chlorophenol .
Water
Process
Y

Base (e.q., NaOH) BT ERETE Sodium 2-chlorophenoxide (
G- 1 p Atta kl-ChIoro-2-ethoxybenzene)
Ethyl Halide (e.qg., Ethyl lodid!
( yl Halide (2.9 yiod e)) >| Sodium Halide
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Caption: Williamson Ether Synthesis of 1-Chloro-2-ethoxybenzene.

¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Chloro-2-ethoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042390/docs#technical-guide-physicochemical-
properties-of-1-chloro-2-ethoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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